Cas no 1499-59-8 (5b-Dihydrocortisone Acetate 21-Acetate)

• Product Name: 5b-Dihydrocortisone Acetate 21-Acetate
• CAS No: 1499-59-8
• MF: C₂₃H₃₂O₆
• MW: 404.496587753296
• CID: 197087
• PubChem ID: 229293
• Update Time: 2025-06-13

5b-Dihydrocortisone Acetate 21-Acetate Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,11,20-trione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI)
• 17-alpha,21-dihydroxy-5-beta-pregnane-3,11,20-trione 21-acetate
• [2-[(5R,8S,9S,10S,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,4,5,6,7,8,9,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 5β-Dihydrocortisone Acetate 21-Acetate
• terahydrocortisone-21-acetate
• NSC22843
• L 491297-0
• 21-Acetyloxy-17-hydroxy-5β-pregnane-3,11,20-trione
• 17,21-Dihydroxy-5β-pregnane-3,11,20-trione 21-Acetate
• Pregnane-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-, (5.beta.)-
• CS-0620847
• Pregnane-3,20-trione, 21-(acetyloxy)-17-hydroxy-, (5.beta.)-
• 5
• A-Dihydrocortisone acetate
• Pregnane-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-, (5beta)- (9CI)
• 21-ACETYLOXY-17-HYDROXY-5.BETA.-PREGNANE-3,11,20-TRIONE
• UNII-V3B5QZ569N
• NSC-22843
• EINECS 216-111-4
• L-491297-0
• Pregnane-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-, (5beta)-
• dihydrocortisone acetate
• J206.705F
• Q27291487
• HY-148378
• 1499-59-8
• NSC 22843
• A-Dihydrocortisone Acetate 21-Acetate
• 5beta-Dihydrocortisone acetate 21-acetate
• 5-.BETA.-PREGNAN-17,21-DIOL-3,11,20-TRIONE 21-ACETATE
• (5.BETA.)-17-HYDROXY-3,11,20-TRIOXOPREGNAN-21-YL ACETATE
• 17.ALPHA.,21-DIHYDROXY-5.BETA.-PREGNANE-3,11,20-TRIONE 21-ACETATE
• DTXSID401191381
• (2-((5R,8S,9S,10S,13S,14S,17R)-17-HYDROXY-10,13-DIMETHYL-3,11-DIOXO-1,2,4,5,6,7,8,9,12,14,15,16-DODECAHYDROCYCLOPENTA(A)PHENANTHREN-17-YL)-2-OXOETHYL) ACETATE
• V3B5QZ569N
• Pregnane-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-, (5I(2))-
• G90951
• 17,21-Dihydroxy-5beta-pregnane-3,11,20-trione 21-Acetate; L 491297-0; NSC 22843
• DA-66860
• 5b-Dihydrocortisone Acetate 21-Acetate

• Inchi： 1S/C23H32O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h14,16-17,20,28H,4-12H2,1-3H3/t14-,16+,17+,20-,21+,22+,23+/m1/s1
• InChI Key： AZCNJEFLSOQGST-LPEMZKRWSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)CC[C@@H]2[C@]1(C)CC([C@@H]1[C@@]3(C)CCC(C[C@H]3CC[C@@H]21)=O)=O

Computed Properties

• Exact Mass: 404.22000
• Monoisotopic Mass: 404.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.224
• Boiling Point: 556.1°Cat760mmHg
• Flash Point: 187.9°C
• Refractive Index: 1.54
• PSA: 97.74000
• LogP: 2.64050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives